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Compound of Interest

4-Mercapto-4-methylpentanoic
Compound Name: _
acid

Cat. No.: B143051

An In-depth Technical Guide to 4-Mercapto-4-methylpentanoic Acid

Introduction

4-Mercapto-4-methylpentanoic acid is a bifunctional organic compound featuring both a thiol
(-SH) and a carboxylic acid (-COOH) group.[1] This unique structure, a branched thiol-
carboxylic acid, provides it with dual reactivity, making it a versatile building block in various
scientific fields.[2] Its thiol group allows for selective conjugation through disulfide or maleimide
chemistry, while the carboxylic acid group is available for amide coupling.[2] This compound is
particularly significant as a linker in the development of Antibody-Drug Conjugates (ADCSs),
where it connects a monoclonal antibody to a cytotoxic payload.[3][4] The gem-dimethyl moiety
alpha to the thiol group enhances the stability of the resulting 'payload-antibody' bond.[4]

Chemical Structure and Identifiers

The structure of 4-mercapto-4-methylpentanoic acid consists of a pentanoic acid backbone
with a thiol group and two methyl groups attached to the fourth carbon atom.

¢ I[UPAC Name: 4-methyl-4-sulfanylpentanoic acid[5][6]
e Molecular Formula: CeH1202S[2][5]

e Canonical SMILES: CC(C)(CCC(=0)0)S[5]
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« InChl: INChl=1S/C6H1202S/c1-6(2,9)4-3-5(7)8/h9H,3-4H2,1-2H3,(H,7,8)[5]
« InChiKey: SYIFSIGCMOMQRB-UHFFFAOYSA-N[5][7]
« CAS Number: 140231-31-8[2][5]

Physicochemical Properties

The physical and chemical properties of 4-mercapto-4-methylpentanoic acid are summarized
in the table below. It is typically a liquid or semi-solid at room temperature.[7]

Property Value Source(s)
Molecular Weight 148.22 g/mol [1]

148.23 g/mol (5]

Boiling Point 256.438 °C at 760 mmHg [1]

Density 1.087 g/cm3 [1]

Flash Point 108.89 °C [1]

pKa (Predicted) 4.60£0.10 [1]
Physical Form Liquid, Solid, or Semi-solid [7]

Purity >90% [8]

Storage Temperature -20 °C [21[7]

Synthesis and Reactivity

An efficient synthesis of 4-mercapto-4-methylpentanoic acid has been reported that utilizes
an intermolecular radical transfer reaction as the key step, presenting advantages over more
traditional routes.[3][4]

Logical Workflow for Synthesis

The synthesis can be conceptualized as a multi-step process, which is outlined in the diagram
below. This approach is designed to be convergent, which is particularly important when
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working with complex and valuable molecules.[3]

Starting Materials
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Intermolecular Radical
Transfer Reaction

Thioester Intermediate
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 4-mercapto-4-methylpentanoic acid.

Reactivity and Applications

The dual functionality of 4-mercapto-4-methylpentanoic acid is key to its utility, especially in
bioconjugation and drug delivery.[2]

e Thiol Group (-SH): This group reacts selectively with maleimides, haloacetyl groups, and can
form disulfide bonds.[2]

o Carboxylic Acid Group (-COOH): This group is readily coupled with primary amines to form
stable amide bonds.[2]
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This reactivity makes it an essential linker for Antibody-Drug Conjugates (ADCs), where it
covalently bridges the antibody and the cytotoxic payload.[4]

Antibody
(e.g., via Lysine residue)

4-Mercapto-4-methylpentanoic Acid

( SH-(gem-dimethyl)-COOH )

Disulfide or Thioether Bond
(-SH)

Drug Payload

(e.g., Maytansinoid)

Click to download full resolution via product page

Caption: Role of 4-mercapto-4-methylpentanoic acid as a linker in ADCs.

Biological Significance

4-Mercapto-4-methylpentanoic acid is also recognized as a metabolite within the methionine
metabolism pathway.[1] Altered levels of this compound in biological samples can serve as a
biomarker, potentially indicating certain health conditions like hepatocellular carcinoma.[1]
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Caption: The role of 4-mercapto-4-methylpentanoic acid as a potential biomarker.

Experimental Protocols

While specific, detailed protocols are proprietary or vary by application, the general

methodologies for its use in bioconjugation are based on well-established chemical reactions.

General Protocol for Amide Coupling (Carboxylic Acid
Reaction)

Activation of Carboxylic Acid: The carboxylic acid group of 4-mercapto-4-methylpentanoic

acid is typically activated using a coupling agent such as EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide) and an additive like NHS (N-hydroxysuccinimide) or

Sulfo-NHS to form a more reactive ester.

Reaction with Amine: The activated linker is then reacted with a primary amine on the target

molecule (e.g., a lysine residue on an antibody) in a suitable buffer (typically pH 7-8) to form

a stable amide bond.
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 Purification: The resulting conjugate is purified using chromatographic techniques like size-
exclusion or affinity chromatography to remove unreacted linker and reagents.

General Protocol for Thiol-Maleimide Conjugation

» Thiol Activation/Reduction: Ensure the thiol group on 4-mercapto-4-methylpentanoic acid
(or the cysteine on the protein) is in its reduced, free state. If disulfide bonds are present,
they may need to be reduced using an agent like DTT or TCEP.

o Conjugation Reaction: The free thiol is reacted with a maleimide-functionalized molecule.
This reaction proceeds rapidly at neutral to slightly acidic pH (6.5-7.5) to form a stable
thioether bond.

e Quenching and Purification: The reaction may be quenched by adding an excess of a small-
molecule thiol. The final conjugate is then purified to remove unwanted byproducts.

Safety and Handling

4-Mercapto-4-methylpentanoic acid requires careful handling due to its potential hazards.

e Hazard Statements: The compound is harmful if swallowed or inhaled, toxic in contact with
skin, causes skin irritation, and can cause serious eye damage.[9] It may also cause
respiratory irritation.[9]

o Precautionary Measures: Always work in a well-ventilated area or under an inert atmosphere
to prevent thiol oxidation.[2][9] Wear appropriate personal protective equipment (PPE),
including gloves, protective clothing, and eye/face protection.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, typically
at -20°C.[2][7][9] It should be protected from light.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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